N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-cyclohexylacetamide

• IUPAC Name: N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-cyclohexylacetamide
• InChI: InChI=1S/C20H22N2O3/c23-20(10-14-6-2-1-3-7-14)21-13-16-12-19(25-22-16)18-11-15-8-4-5-9-17(15)24-18/h4-5,8-9,11-12,14H,1-3,6-7,10,13H2,(H,21,23)
• InChI Key: AKVIJGBAVVMEAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NCC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-cyclohexylacetamide, also known as BIX-01294, is a small molecule inhibitor of G9a histone methyltransferase. G9a is a key enzyme involved in the regulation of gene expression through histone methylation. BIX-01294 has been widely used in scientific research to investigate the role of G9a in various biological processes.

Scientific Research Applications

Environmental and Neurotoxic Studies

Environmental agents, including certain pharmaceuticals, have been studied for their potential to trigger neurodegenerative processes in the developing brain. These studies focus on the mechanisms involving neurotransmitters and receptor systems, highlighting the critical need for research on the safety of exposing the developing human brain to environmental agents with neurotoxic potential (Olney et al., 2000).

Bioactivity of Benzofuran Derivatives

Benzofuran compounds, due to their strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities, have attracted significant attention. These compounds have shown potential as natural drug lead compounds, with research highlighting novel methods for constructing benzofuran rings and exploring their drug prospects (Miao et al., 2019).

Antidepressant Mechanisms

The potential antidepressant effects of certain compounds, particularly those affecting the AMPA receptor, have been explored. This research underscores the importance of targeting neurotransmitter systems to develop novel antidepressants with rapid onset times and fewer side effects (Yang et al., 2012).

Pharmacokinetics, Pharmacodynamics, and Toxicology

The pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances, including benzofurans, have been reviewed to understand their health risks better. This research is vital for developing treatment guidelines and assessing the safety of these substances (Nugteren-van Lonkhuyzen et al., 2015).

Benzofuran as a Scaffold for Antimicrobial Agents

Benzofuran and its derivatives have emerged as significant structures in drug discovery, showing a wide range of biological activities. This includes their role as antimicrobial agents, where the structural features of benzofuran contribute to developing efficient candidates for treating microbial diseases (Hiremathad et al., 2015).